Cas no 200137-81-1 (1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride)

• Product Name: 1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride
• CAS No: 200137-81-1
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• MDL: MFCD08234663
• CID: 66571
• PubChem ID: 42614796
• Update Time: 2025-11-02

1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride
• 7-Cyano-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 7-CARBONITRILE- 1,2,3,4-TETRAHYDROISOQUINOLINE HYDROCHLORIDE
• 7-Isoquinolinecarbonitrile, 1,2,3,4-tetrahydro-, hydrochloride
• AK-44578
• ANW-57253
• CTK8B7420
• KB-09942
• MolPort-003-985-368
• SureCN65520
• T80026
• 200137-81-1
• Methyl4-(5-Amino-4-cyano-2-furyl)benzoate
• 1, 2, 3, 4-tetrahydroisoquinoline-7-carbonitrile;hydrochloride
• AS-43154
• FT-0694289
• 7-Isoquinolinecarbonitrile, 1,2,3,4-tetrahydro-, monohydrochloride
• A879884
• DTXSID20655213
• EN300-8084639
• SCHEMBL65520
• Z1198176479
• CS-0217651
• AKOS016001525
• MFCD08234663
• 1,2,3,4-tetrahydroisoquinoline-7-carbonitrile hcl
• 7-Isoquinolinecarbonitrile, 1,2,3,4-tetrahydro-, hydrochloride (1:1)
• 1,2,3,4-Tetrahydro-isoquinoline-7-carbonitrile hydrochloride
• 1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile--hydrogen chloride (1/1)
• 1,2,3,4-tetrahydroisoquinoline-7-carbonitrile;hydrochloride
• DB-031627
• 1,2,3,4-TETRAHYDROISOQUINOLINE-7-CARBONITRILEHYDROCHLORIDE

• MDL： MFCD08234663
• Inchi： 1S/C10H10N2.ClH/c11-6-8-1-2-9-3-4-12-7-10(9)5-8;/h1-2,5,12H,3-4,7H2;1H
• InChI Key： NPCOFDGYVBVRLW-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C=C(C#N)C=CC=2CC1

Computed Properties

• Exact Mass: 194.06123
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82
• LogP: 2.33478

1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride

Comprehensive Overview of 1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride (CAS No. 200137-81-1)

In the realm of organic chemistry and pharmaceutical research, 1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride (CAS No. 200137-81-1) stands out as a compound of significant interest. This tetrahydroisoquinoline derivative is widely recognized for its potential applications in drug discovery and medicinal chemistry. The compound's unique structure, featuring a carbonitrile group at the 7-position, makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly intrigued by its role in the development of central nervous system (CNS) targeting agents, given the structural similarities to bioactive alkaloids.

The growing demand for neuroactive compounds has propelled 1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride into the spotlight. Recent studies suggest its utility in designing dopamine receptor modulators and serotonin reuptake inhibitors, aligning with the increasing focus on mental health therapeutics. With the rise of AI-driven drug discovery, this compound has also been flagged in computational screenings for its favorable pharmacokinetic properties. Its hydrochloride salt form enhances solubility, a critical factor in preclinical development.

From a synthetic perspective, the nitrile functional group in 1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile offers versatile reactivity, enabling transformations into amides, carboxylic acids, or heterocycles. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in precision medicine. Laboratories optimizing green chemistry protocols have also explored eco-friendly routes to synthesize this scaffold, addressing sustainability concerns in pharmaceutical manufacturing.

Analytical characterization of CAS No. 200137-81-1 typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy—techniques frequently searched by quality control professionals. The compound’s stability under various pH conditions is another area of investigation, especially for formulators developing oral dosage forms. These aspects resonate with the industry’s push toward QbD (Quality by Design) principles.

Beyond pharmaceuticals, 1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride has sparked interest in material science for designing fluorescent probes due to its aromatic backbone. Such applications tie into the broader trend of multifunctional chemicals in diagnostics and imaging. As patent landscapes evolve, this compound continues to appear in filings related to neurodegenerative disease therapeutics—a trending search topic amid aging populations globally.

In summary, CAS No. 200137-81-1 exemplifies how small molecule scaffolds drive innovation across disciplines. Its intersection with neuroscience research, sustainable synthesis, and advanced materials ensures its relevance in both academic and industrial settings. For researchers navigating high-throughput screening libraries or medicinal chemistry optimization, this compound remains a compelling candidate warranting further exploration.